Cas no 2228034-03-3 (rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine
• CAS No: 2228034-03-3
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6508544
• PubChem ID: 165850601
• Update Time: 2025-09-28

rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine
• 2228034-03-3
• rac-[(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropyl]methanamine
• EN300-1877139

• Inchi： 1S/C14H21N/c1-10(2)14(13-8-12(13)9-15)11-6-4-3-5-7-11/h3-7,10,12-14H,8-9,15H2,1-2H3/t12-,13+,14?/m0/s1
• InChI Key： VFUUYUKMQWZNBB-WLDKUNSKSA-N
• SMILES： NC[C@@H]1C[C@H]1C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine

Research Briefing on rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine (CAS: 2228034-03-3)

In recent years, the compound rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine (CAS: 2228034-03-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropylamine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. The unique structural features of this compound, including its cyclopropyl ring and phenylpropyl side chain, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine. One key area of investigation is its interaction with monoamine transporters, such as the dopamine transporter (DAT) and serotonin transporter (SERT). Preliminary findings suggest that this compound exhibits a high affinity for these transporters, which may underlie its potential as a therapeutic agent for neurological and psychiatric disorders, including depression and attention deficit hyperactivity disorder (ADHD).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed a combination of in vitro and in vivo assays to evaluate the compound's efficacy and safety profile. The results indicated that rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine demonstrated significant neurotransmitter reuptake inhibition, with a preference for DAT over SERT. This selectivity could be advantageous in minimizing off-target effects and improving therapeutic outcomes. Additionally, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, making it a viable candidate for further development.

Another notable study, conducted by a team at a leading pharmaceutical research institute, explored the compound's potential in pain management. The researchers found that rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine modulated pain pathways by influencing the release of endogenous opioids. This discovery opens new avenues for the development of non-opioid analgesics, which are urgently needed to address the ongoing opioid crisis.

Despite these promising findings, challenges remain in the development of rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine as a therapeutic agent. Issues such as enantiomeric purity, metabolic stability, and potential side effects require further investigation. Ongoing research aims to optimize the compound's structure to enhance its pharmacological profile while minimizing adverse effects.

In conclusion, rac-(1R,2S)-2-(2-methyl-1-phenylpropyl)cyclopropylmethanamine (CAS: 2228034-03-3) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological properties hold promise for addressing unmet medical needs in neurology and psychiatry. Continued exploration of this compound, supported by robust preclinical and clinical studies, will be essential to fully realize its therapeutic potential.